Cas no 1804727-28-3 (Methyl 3-amino-2-cyano-5-(difluoromethyl)pyridine-6-carboxylate)

Methyl 3-amino-2-cyano-5-(difluoromethyl)pyridine-6-carboxylate is a versatile pyridine-based intermediate with significant utility in pharmaceutical and agrochemical synthesis. Its structure incorporates both amino and cyano functional groups, along with a difluoromethyl substituent, enhancing reactivity for further derivatization. The ester moiety at the 6-position offers flexibility for hydrolysis or transesterification, enabling diverse downstream applications. The difluoromethyl group contributes to improved metabolic stability and bioavailability in active compounds. This compound is particularly valuable in the development of heterocyclic scaffolds for medicinal chemistry, where its balanced electronic and steric properties facilitate selective modifications. High purity and consistent quality ensure reliable performance in research and industrial processes.

Methyl 3-amino-2-cyano-5-(difluoromethyl)pyridine-6-carboxylate structure

1804727-28-3 structure

Product Name:Methyl 3-amino-2-cyano-5-(difluoromethyl)pyridine-6-carboxylate

CAS No:1804727-28-3

MF:C₉H₇F₂N₃O₂

MW:227.167588472366

CID:4798891

Update Time:2025-05-20

Methyl 3-amino-2-cyano-5-(difluoromethyl)pyridine-6-carboxylate Chemical and Physical Properties

Names and Identifiers

- Methyl 3-amino-2-cyano-5-(difluoromethyl)pyridine-6-carboxylate
- Inchi： 1S/C9H7F2N3O2/c1-16-9(15)7-4(8(10)11)2-5(13)6(3-12)14-7/h2,8H,13H2,1H3
- InChI Key： ZPPOWXZASFLVPE-UHFFFAOYSA-N
- SMILES： FC(C1=CC(=C(C#N)N=C1C(=O)OC)N)F

Computed Properties

Hydrogen Bond Donor Count: 1
Hydrogen Bond Acceptor Count: 7
Heavy Atom Count: 16
Rotatable Bond Count: 3
Complexity: 315
XLogP3: 1.6
Topological Polar Surface Area: 89

Methyl 3-amino-2-cyano-5-(difluoromethyl)pyridine-6-carboxylate Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time	Inquiry
Alichem	A022005839-500mg	Methyl 3-amino-2-cyano-5-(difluoromethyl)pyridine-6-carboxylate	1804727-28-3	97%	500mg	$1,038.80	2022-04-01
Alichem	A022005839-1g	Methyl 3-amino-2-cyano-5-(difluoromethyl)pyridine-6-carboxylate	1804727-28-3	97%	1g	$1,848.00	2022-04-01

Methyl 3-amino-2-cyano-5-(difluoromethyl)pyridine-6-carboxylate Related Literature

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5. An investigation on the interaction modes of a single-strand DNA aptamer and RBP4 protein: a molecular dynamic simulations approach†

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Additional information on Methyl 3-amino-2-cyano-5-(difluoromethyl)pyridine-6-carboxylate

Comprehensive Overview of Methyl 3-amino-2-cyano-5-(difluoromethyl)pyridine-6-carboxylate (CAS No. 1804727-28-3)

Methyl 3-amino-2-cyano-5-(difluoromethyl)pyridine-6-carboxylate (CAS No. 1804727-28-3) is a specialized pyridine derivative that has garnered significant attention in pharmaceutical and agrochemical research. This compound, characterized by its unique difluoromethyl and cyano functional groups, serves as a versatile intermediate in the synthesis of bioactive molecules. Its molecular structure, combining amino, cyano, and carboxylate moieties, makes it a valuable building block for drug discovery and material science applications.

In recent years, the demand for fluorinated pyridine derivatives has surged due to their enhanced metabolic stability and bioavailability, traits highly sought after in modern medicinal chemistry. Researchers are particularly interested in how the difluoromethyl group in this compound influences electronic properties and binding affinity, a topic frequently explored in peer-reviewed journals and patent filings. The compound’s CAS No. 1804727-28-3 is often cited in studies focusing on heterocyclic chemistry and structure-activity relationships (SAR).

From an industrial perspective, Methyl 3-amino-2-cyano-5-(difluoromethyl)pyridine-6-carboxylate is synthesized through multi-step organic reactions, often involving Pd-catalyzed cross-coupling or nucleophilic substitution. Its purity and yield are critical for downstream applications, prompting advancements in analytical techniques like HPLC and LC-MS for quality control. Environmental and regulatory compliance also play a role, with manufacturers adhering to REACH and GMP guidelines to ensure safety and scalability.

Emerging trends link this compound to sustainable chemistry, as researchers explore greener synthetic routes using biocatalysts or flow chemistry. Questions about its solubility, stability under physiological conditions, and compatibility with other reagents are common in online forums and academic discussions. These inquiries reflect the compound’s relevance in solving real-world challenges, such as optimizing drug delivery systems or designing crop protection agents.

In summary, Methyl 3-amino-2-cyano-5-(difluoromethyl)pyridine-6-carboxylate (CAS No. 1804727-28-3) exemplifies innovation in fine chemical synthesis. Its applications span pharmaceutical intermediates, agrochemicals, and material science, driven by its structural uniqueness and adaptability. As scientific communities prioritize precision medicine and green chemistry, this compound is poised to remain a focal point of interdisciplinary research.